4,6-dimethoxy-N-{(2S)-1-[(3-methoxyphenyl)amino]-1-oxopropan-2-yl}-1-methyl-1H-indole-2-carboxamide

• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 4,6-dimethoxy-N-[(2S)-1-(3-methoxyanilino)-1-oxopropan-2-yl]-1-methylindole-2-carboxamide
• InChI: InChI=1S/C22H25N3O5/c1-13(21(26)24-14-7-6-8-15(9-14)28-3)23-22(27)19-12-17-18(25(19)2)10-16(29-4)11-20(17)30-5/h6-13H,1-5H3,(H,23,27)(H,24,26)/t13-/m0/s1
• InChI Key: RXPKNZQDSQMMTO-ZDUSSCGKSA-N
• Isomeric SMILES: C[C@@H](C(=O)NC1=CC(=CC=C1)OC)NC(=O)C2=CC3=C(N2C)C=C(C=C3OC)OC
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)OC)NC(=O)C2=CC3=C(N2C)C=C(C=C3OC)OC

Description

4,6-DIMETHOXY-N-{(2S)-1-[(3-METHOXYPHENYL)AMINO]-1-OXO-2-PROPANYL}-1-METHYL-1H-INDOLE-2-CARBOXAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes an indole core, which is a common motif in many biologically active molecules.

Preparation Methods

The synthesis of 4,6-DIMETHOXY-N-{(2S)-1-[(3-METHOXYPHENYL)AMINO]-1-OXO-2-PROPANYL}-1-METHYL-1H-INDOLE-2-CARBOXAMIDE typically involves multiple steps, including the formation of the indole core, functional group modifications, and coupling reactions. Specific synthetic routes and reaction conditions can vary, but they often involve the use of protecting groups, selective deprotection, and coupling reagents to achieve the desired product. Industrial production methods may include optimization of reaction conditions to improve yield and purity, as well as the use of scalable processes.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify certain functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4,6-DIMETHOXY-N-{(2S)-1-[(3-METHOXYPHENYL)AMINO]-1-OXO-2-PROPANYL}-1-METHYL-1H-INDOLE-2-CARBOXAMIDE has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a probe or tool in biological studies due to its unique structure.

Medicine: Research may explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound could be used in the development of new materials or as a precursor in industrial processes.

Mechanism of Action

The mechanism by which 4,6-DIMETHOXY-N-{(2S)-1-[(3-METHOXYPHENYL)AMINO]-1-OXO-2-PROPANYL}-1-METHYL-1H-INDOLE-2-CARBOXAMIDE exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological responses, depending on the context in which the compound is used. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

When compared to similar compounds, 4,6-DIMETHOXY-N-{(2S)-1-[(3-METHOXYPHENYL)AMINO]-1-OXO-2-PROPANYL}-1-METHYL-1H-INDOLE-2-CARBOXAMIDE stands out due to its unique structural features and potential applications. Similar compounds include other indole derivatives and molecules with similar functional groups. The uniqueness of this compound lies in its specific combination of functional groups and the resulting properties.